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Compound of Interest

Compound Name: 3-Methoxycatechol

Cat. No.: B1210430 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Methoxycatechol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-methoxycatechol
(CAS No. 934-00-9), also known as pyrogallol monomethyl ether.[1][2][3] It is intended for

laboratory personnel and professionals in drug development who may handle this chemical.

Hazard Identification and Classification
3-Methoxycatechol is classified as a hazardous chemical.[1] It is crucial to understand its

potential dangers before handling.

GHS Classification:

Skin Corrosion/Irritation: Category 2 - Causes skin irritation.[1][3]

Serious Eye Damage/Eye Irritation: Category 2A/2 - Causes serious eye irritation.[1][3]

Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory

irritation.[1][3]

Acute Toxicity (Oral, Dermal, Inhalation): Some safety data sheets also classify it as harmful

if swallowed, in contact with skin, or if inhaled.
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Signal Word: Warning[1][3]

Hazard Statements:

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[3][4]

H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-methoxycatechol is essential for

safe handling and storage.

Property Value

Appearance Light brown solid[1]

Odor Odorless[1]

Molecular Formula C7H8O3[2]

Molecular Weight 140.1 g/mol

Melting Point 39 - 43 °C / 102.2 - 109.4 °F[1]

Boiling Point 146 - 147 °C / 294.8 - 296.6 °F @ 15 mmHg[1]

Flash Point > 110 °C / > 230 °F[1]

Solubility
Soluble in Dimethylformamide (DMF), Dimethyl

sulfoxide (DMSO), and Ethanol.[5]

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure laboratory safety.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2000606&productDescription=3-METHOXYCATECHOL+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/36535m.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB20006&PLANT=d__ALF
https://cdn.caymanchem.com/cdn/msds/36535m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxycatechol
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB20006&PLANT=d__ALF
https://cdn.caymanchem.com/cdn/msds/36535m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxycatechol
https://cdn.caymanchem.com/cdn/msds/36535m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxycatechol
https://www.benchchem.com/product/b1210430?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2000606&productDescription=3-METHOXYCATECHOL+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2000606&productDescription=3-METHOXYCATECHOL+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB20006&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAB2000606&productDescription=3-METHOXYCATECHOL+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2000606&productDescription=3-METHOXYCATECHOL+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2000606&productDescription=3-METHOXYCATECHOL+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1210430
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling:

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[2][6]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, a laboratory coat, and safety glasses with side-shields or goggles.[2][6]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not eat,

drink, or smoke in areas where the chemical is handled or stored.

Avoid Contact: Avoid contact with skin, eyes, and clothing.[2]

Avoid Inhalation: Avoid breathing dust, fumes, or vapors.[2][3]

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]

Incompatible Materials: Store away from strong oxidizing agents and strong bases.[1]

Conditions: Some sources recommend refrigeration and storage under an inert gas.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to prevent exposure.
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Control Parameter Recommendation

Engineering Controls

Work in a well-ventilated area. A chemical fume

hood is recommended. Ensure eyewash

stations and safety showers are readily

accessible.[2]

Eye/Face Protection

Wear safety glasses with side-shields or tightly

fitting safety goggles (conforming to EN166 or

equivalent).[2]

Hand Protection
Wear chemical-resistant gloves (e.g., nitrile

rubber). Inspect gloves before use.[2]

Skin and Body Protection
Wear a laboratory coat or other protective

clothing to prevent skin contact.[2]

Respiratory Protection

If engineering controls are insufficient, use a

NIOSH/MSHA-approved respirator. For dust, a

dust mask or respirator is recommended.

First Aid and Emergency Procedures
In the event of exposure or an accident, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If the

person feels unwell, call a POISON CENTER or

doctor.[1][2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If skin

irritation occurs, seek medical advice.[1][2][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person feels unwell, call a POISON

CENTER or doctor.[2][6]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[7]

Specific Hazards: Thermal decomposition can release irritating gases and vapors, including

carbon monoxide and carbon dioxide.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[1]
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Containment and Cleaning: Sweep up the solid material and place it into a suitable container

for disposal. Avoid generating dust.[1]

Environmental Precautions: Do not let the product enter drains or waterways.[3]

Toxicological Information
While comprehensive toxicological data is limited, the primary hazards are irritation to the skin,

eyes, and respiratory system.[1][3] Some studies in animal models have investigated its role in

carcinogenesis, but the direct relevance to human health is not fully established.[5][8]

Experimental Protocols and Methodologies
The following represents a generalized experimental workflow for handling 3-methoxycatechol
in a research setting, emphasizing safety.
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General Laboratory Workflow for Handling 3-Methoxycatechol
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Wash Hands

Click to download full resolution via product page

Caption: General Laboratory Workflow
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Emergency Response Decision Making
The following diagram outlines a logical decision-making process for responding to a 3-
methoxycatechol spill.
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Decision Tree for 3-Methoxycatechol Spill Response
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No
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Dispose of Waste Properly

Click to download full resolution via product page

Caption: Spill Response Decision Tree
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This guide is intended to provide a thorough overview of the safety and handling precautions

for 3-methoxycatechol. Always refer to the most current Safety Data Sheet (SDS) provided by

your supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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